![molecular formula C22H28ClNO4 B146412 1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride CAS No. 134826-28-1](/img/structure/B146412.png)
1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at Allen and Hanburys, a subsidiary of GlaxoSmithKline. The drug's chemical structure is similar to that of other opioid drugs such as fentanyl and morphine, but it has a unique mechanism of action that makes it a promising candidate for the treatment of pain.
Mechanism of Action
1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride acts on the mu-opioid receptor in the brain and spinal cord, which is responsible for mediating the effects of opioid drugs. It acts as an agonist, meaning that it binds to the receptor and activates it, leading to the release of endogenous opioids such as endorphins. This results in a decrease in pain perception and an increase in feelings of pleasure and well-being.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other opioid drugs. It activates the mu-opioid receptor, leading to the release of endogenous opioids and a decrease in pain perception. It also has effects on the central nervous system, including sedation, respiratory depression, and euphoria.
Advantages and Limitations for Lab Experiments
1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride has several advantages for lab experiments, including its potency and selectivity for the mu-opioid receptor. It also has a lower potential for abuse and addiction compared to other opioid drugs, making it a safer alternative for researchers to study. However, it also has limitations, including its potential for respiratory depression and its potential to interact with other drugs.
Future Directions
There are several future directions for research on 1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride, including its potential as a painkiller for humans. Researchers are also investigating its potential as a treatment for opioid addiction, as well as its effects on other opioid receptors in the brain. Additionally, there is ongoing research into the synthesis of new analogs of this compound with improved potency and selectivity for the mu-opioid receptor.
Synthesis Methods
The synthesis of 1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride involves several steps, starting with the reaction of 3,4-dimethoxyphenylacetonitrile with ethylmagnesium bromide to form 2-(3,4-dimethoxyphenyl)ethylamine. This intermediate is then reacted with benzoyl chloride to form 2-(3,4-dimethoxyphenyl)ethyl benzoyl amine. The final step involves the reaction of the benzoyl amine with piperidine hydrochloride to form this compound hydrochloride.
Scientific Research Applications
1-(2-(3,4-Dimethoxyphenyl)ethyl)-4-benzoylhydroxypiperidine hydrochloride has been the subject of several scientific studies, with researchers investigating its potential as a painkiller. One study published in the Journal of Pharmacology and Experimental Therapeutics found that this compound was effective in reducing pain in rats, and that it had a lower potential for abuse and addiction compared to other opioid drugs.
properties
CAS RN |
134826-28-1 |
---|---|
Molecular Formula |
C22H28ClNO4 |
Molecular Weight |
405.9 g/mol |
IUPAC Name |
[1-[2-(3,4-dimethoxyphenyl)ethyl]piperidin-4-yl] benzoate;hydrochloride |
InChI |
InChI=1S/C22H27NO4.ClH/c1-25-20-9-8-17(16-21(20)26-2)10-13-23-14-11-19(12-15-23)27-22(24)18-6-4-3-5-7-18;/h3-9,16,19H,10-15H2,1-2H3;1H |
InChI Key |
LYXUJZCAWIJHME-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CCN2CCC(CC2)OC(=O)C3=CC=CC=C3)OC.Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2CCC(CC2)OC(=O)C3=CC=CC=C3)OC.Cl |
Other CAS RN |
134826-28-1 |
synonyms |
4-Piperidinol, 1-(2-(3,4-dimethoxyphenyl)ethyl)-, benzoate (ester), hy drochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.